1-((5-(((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[[5-[(4-oxo-3H-quinazolin-2-yl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H12N6O4S/c23-12-5-6-22(15(25)19-12)7-13-20-21-16(26-13)27-8-11-17-10-4-2-1-3-9(10)14(24)18-11/h1-6H,7-8H2,(H,17,18,24)(H,19,23,25)
• InChI Key: SOOAZRSWODAXEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)CSC3=NN=C(O3)CN4C=CC(=O)NC4=O
• Molecular Formula: C16H12N6O4S
• Molecular Weight: 384.4 g/mol

Description

1-((5-(((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C16H12N6O4S and its molecular weight is 384.37. The purity is usually 95%.
BenchChem offers high-quality 1-((5-(((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((5-(((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Heterocyclic quinones and related compounds have been synthesized through interactions with amides, thioamides, and other reagents. For example, the synthesis of oxazolo[5,4-g]quinoline-4,9-dione and thiazolo[5,4-g]quinoline-4,9-dione demonstrates the versatility of heterocyclic compounds in producing a wide range of derivatives with potential biological activities. These syntheses contribute to our understanding of heterocyclic chemistry and offer a foundation for exploring similar compounds for various applications (Yanni, 1991).

Biological Activities and Applications

Heterocyclic compounds, including quinazolinones and their derivatives, have shown a range of biological activities, suggesting potential pharmaceutical applications. For instance, derivatives synthesized from 6-chloroquinoline-5,8-dione hydrochloride exhibited bactericidal activities, indicating their potential use in developing new antimicrobial agents. These studies highlight the importance of heterocyclic chemistry in drug discovery and development (Yanni, 1991).

Antioxidant and Lubricant Applications

Compounds with quinolinone derivatives have been evaluated as antioxidants in lubricating greases, demonstrating their potential in industrial applications. The synthesis and characterization of such compounds, and their efficiency as antioxidants, open up avenues for their use in enhancing the performance and longevity of lubricating materials (Hussein, Ismail, & El-Adly, 2016).